Cas no 167757-56-4 (4H-Azepin-4-one, 5-bromohexahydro-)

• Product Name: 4H-Azepin-4-one, 5-bromohexahydro-
• CAS No: 167757-56-4
• MF: C₆H₁₀BrNO
• MW: 192.05370092392
• CID: 6034048
• PubChem ID: 22620767
• Update Time: 2025-09-22

4H-Azepin-4-one, 5-bromohexahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Azepin-4-one, 5-bromohexahydro-
• EN300-6488565
• DTXSID701301915
• 5-Bromohexahydro-4H-azepin-4-one
• SCHEMBL15001431
• 5-bromoazepan-4-one
• 167757-56-4

• Inchi： 1S/C6H10BrNO/c7-5-1-3-8-4-2-6(5)9/h5,8H,1-4H2
• InChI Key： WONKMHZDXFHNDQ-UHFFFAOYSA-N
• SMILES： N1CCC(Br)C(=O)CC1

Computed Properties

• Exact Mass: 190.995
• Monoisotopic Mass: 190.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.465±0.06 g/cm3(Predicted)
• Boiling Point: 252.6±40.0 °C(Predicted)
• pka: 8.47±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes